Cas no 893639-11-7 ({5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine)
Technical Introduction:
{5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine is a specialized organic compound featuring an isoxazole core substituted with a 4-methylphenyl group and an aminomethyl functionality. This structure imparts versatility in synthetic applications, particularly as a building block for pharmaceuticals, agrochemicals, or functional materials. The amine group offers reactivity for further derivatization, while the aromatic methyl substitution enhances stability and influences electronic properties. Its well-defined molecular architecture makes it valuable for targeted synthesis, including heterocyclic modifications or ligand design. Suitable for controlled reactions, the compound is typically handled under standard laboratory conditions, with purity and stability being critical for consistent performance in research or industrial processes.
893639-11-7 structure
Product Name:{5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine
CAS No:893639-11-7
MF:C11H12N2O
MW:188.225782394409
MDL:MFCD11519410
CID:1069437
PubChem ID:23006266
Update Time:2025-10-19
{5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine Chemical and Physical Properties
Names and Identifiers
-
- (5-(p-Tolyl)isoxazol-3-yl)methanamine
- {[5-(4-Methylphenyl)isoxazol-3-yl]methyl}amine
- AKOS003673987
- ([5-(4-Methylphenyl)isoxazol-3-yl]methyl)amine
- DTXSID90629709
- [5-(4-Methylphenyl)-3-isoxazolyl]methanamine
- [5-(4-methylphenyl)-1,2-oxazol-3-yl]methanamine
- FT-0683804
- EN300-113054
- LS-04400
- [5-(4-methylphenyl)isoxazol-3-yl]methylamine
- 1-[5-(4-methylphenyl)-1,2-oxazol-3-yl]methanamine
- MFCD08701266
- 893639-11-7
- STK510166
- ALBB-013995
- [5-(p-tolyl)isoxazol-3-yl]methanamine
- 1-[5-(4-methylphenyl)isoxazol-3-yl]methanamine
- {5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine
-
- MDL: MFCD11519410
- Inchi: 1S/C11H12N2O/c1-8-2-4-9(5-3-8)11-6-10(7-12)13-14-11/h2-6H,7,12H2,1H3
- InChI Key: XUZAZIRLRAUPST-UHFFFAOYSA-N
- SMILES: O1C(=CC(CN)=N1)C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 188.094963011g/mol
- Monoisotopic Mass: 188.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 178
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 52Ų
{5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M357008-50mg |
{[5-(4-Methylphenyl)isoxazol-3-yl]methyl}amine |
893639-11-7 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M357008-100mg |
{[5-(4-Methylphenyl)isoxazol-3-yl]methyl}amine |
893639-11-7 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M357008-500mg |
{[5-(4-Methylphenyl)isoxazol-3-yl]methyl}amine |
893639-11-7 | 500mg |
$ 185.00 | 2022-06-03 | ||
| Chemenu | CM275462-5g |
(5-(p-Tolyl)isoxazol-3-yl)methanamine |
893639-11-7 | 95% | 5g |
$527 | 2021-08-18 | |
| abcr | AB265569-250 mg |
[5-(4-Methylphenyl)-3-isoxazolyl]methanamine; 95% |
893639-11-7 | 250MG |
€154.30 | 2022-03-03 | ||
| abcr | AB265569-1 g |
[5-(4-Methylphenyl)-3-isoxazolyl]methanamine, 95%; . |
893639-11-7 | 95% | 1g |
€239.00 | 2023-06-22 | |
| abcr | AB265569-5 g |
[5-(4-Methylphenyl)-3-isoxazolyl]methanamine; 95% |
893639-11-7 | 5g |
€398.20 | 2022-03-03 | ||
| abcr | AB265569-10 g |
[5-(4-Methylphenyl)-3-isoxazolyl]methanamine; 95% |
893639-11-7 | 10g |
€642.20 | 2022-03-03 | ||
| abcr | AB265569-25 g |
[5-(4-Methylphenyl)-3-isoxazolyl]methanamine; 95% |
893639-11-7 | 25g |
€1,108.00 | 2022-03-03 | ||
| Chemenu | CM275462-1g |
(5-(p-Tolyl)isoxazol-3-yl)methanamine |
893639-11-7 | 95% | 1g |
$*** | 2023-05-29 |
{5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
893639-11-7 ({5-(4-Methylphenyl)isoxazol-3-ylmethyl}amine) Related Products
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- 852227-91-9(N-Methyl-1-(5-phenylisoxazol-3-yl)methanamine hydrochloride)
- 852431-02-8(N-methyl-1-(5-phenylisoxazol-3-yl)methanamine)
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- 1018662-21-9({5-(4-Methoxyphenyl)isoxazol-3-ylmethyl}amine)
- 1008-75-9(3-Methyl-5-phenylisoxazole)
- 1017-08-9(3-Isoxazolemethanamine,N,N-dimethyl-5-phenyl-, hydrochloride (1:1))
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